![molecular formula C15H18N2O6 B270541 (2-{[1-(Methoxycarbonyl)-1,2,3,4-tetrahydroquinolin-6-yl]amino}-2-oxoethoxy)acetic acid](/img/structure/B270541.png)
(2-{[1-(Methoxycarbonyl)-1,2,3,4-tetrahydroquinolin-6-yl]amino}-2-oxoethoxy)acetic acid
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Overview
Description
(2-{[1-(Methoxycarbonyl)-1,2,3,4-tetrahydroquinolin-6-yl]amino}-2-oxoethoxy)acetic acid, also known as MQAE, is a fluorescent probe that has been widely used in scientific research. Its unique chemical structure makes it an excellent tool for studying various biological processes, including ion transport, protein-protein interactions, and membrane potential changes. In
Mechanism of Action
(2-{[1-(Methoxycarbonyl)-1,2,3,4-tetrahydroquinolin-6-yl]amino}-2-oxoethoxy)acetic acid is a fluorescent probe that works by binding to chloride ions. When this compound binds to chloride ions, it undergoes a conformational change that results in an increase in fluorescence intensity. The increase in fluorescence intensity is directly proportional to the concentration of chloride ions present in the sample.
Biochemical and Physiological Effects
This compound has no known biochemical or physiological effects on cells or tissues. It is a non-toxic and non-invasive probe that does not interfere with cellular processes.
Advantages and Limitations for Lab Experiments
(2-{[1-(Methoxycarbonyl)-1,2,3,4-tetrahydroquinolin-6-yl]amino}-2-oxoethoxy)acetic acid has several advantages as a fluorescent probe. It is highly sensitive to changes in chloride ion concentration, making it an excellent tool for studying chloride transport and its role in cellular physiology. This compound is also easy to use and can be used in a variety of experimental settings. However, there are also some limitations to using this compound. One of the main limitations is its specificity for chloride ions. This compound is not suitable for studying other ions, such as sodium or potassium ions. Additionally, this compound is a relatively expensive probe, which may limit its use in some laboratories.
Future Directions
There are several future directions for research involving (2-{[1-(Methoxycarbonyl)-1,2,3,4-tetrahydroquinolin-6-yl]amino}-2-oxoethoxy)acetic acid. One area of research is the development of new fluorescent probes that are more specific for other ions, such as sodium or potassium ions. Another area of research is the development of new techniques for using this compound to study ion transport in vivo. Finally, there is also a need for more research on the physiological and biochemical effects of this compound on cells and tissues.
Conclusion
This compound is a valuable tool for studying various biological processes, including ion transport, protein-protein interactions, and membrane potential changes. Its unique chemical structure and sensitivity to changes in chloride ion concentration make it an excellent tool for studying chloride transport and its role in cellular physiology. While there are some limitations to using this compound, its advantages make it a valuable tool for scientific research.
Synthesis Methods
The synthesis of (2-{[1-(Methoxycarbonyl)-1,2,3,4-tetrahydroquinolin-6-yl]amino}-2-oxoethoxy)acetic acid involves a series of chemical reactions, starting with the condensation of 6-methoxy-1,2,3,4-tetrahydroquinoline-2-carbaldehyde and glycine ethyl ester hydrochloride. The resulting intermediate is then reacted with diethyl oxalate, followed by hydrolysis to yield this compound. The final product is obtained through purification and recrystallization.
Scientific Research Applications
(2-{[1-(Methoxycarbonyl)-1,2,3,4-tetrahydroquinolin-6-yl]amino}-2-oxoethoxy)acetic acid has been widely used as a fluorescent probe to study various biological processes. One of its primary applications is in the measurement of intracellular chloride ion concentration. This compound is highly sensitive to changes in chloride ion concentration, making it an excellent tool for studying chloride transport and its role in cellular physiology. This compound has also been used to study protein-protein interactions, membrane potential changes, and ion channel activity.
properties
Molecular Formula |
C15H18N2O6 |
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Molecular Weight |
322.31 g/mol |
IUPAC Name |
2-[2-[(1-methoxycarbonyl-3,4-dihydro-2H-quinolin-6-yl)amino]-2-oxoethoxy]acetic acid |
InChI |
InChI=1S/C15H18N2O6/c1-22-15(21)17-6-2-3-10-7-11(4-5-12(10)17)16-13(18)8-23-9-14(19)20/h4-5,7H,2-3,6,8-9H2,1H3,(H,16,18)(H,19,20) |
InChI Key |
OSIDQEGSVJXGHN-UHFFFAOYSA-N |
SMILES |
COC(=O)N1CCCC2=C1C=CC(=C2)NC(=O)COCC(=O)O |
Canonical SMILES |
COC(=O)N1CCCC2=C1C=CC(=C2)NC(=O)COCC(=O)O |
Origin of Product |
United States |
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